PRX-08066

• Molecular Formula: C23H21ClFN5O4S
• Molecular Weight: 518.0 g/mol
• InChI: InChI=1S/C19H17ClFN5S.C4H4O4/c20-17-8-15-18(23-11-24-19(15)27-17)25-14-3-5-26(6-4-14)10-12-1-2-16(21)13(7-12)9-22;5-3(6)1-2-4(7)8/h1-2,7-8,11,14H,3-6,10H2,(H,23,24,25);1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChIKey: RPYIKXHIQXRXEM-WLHGVMLRSA-N

PRX-08066: A Selective 5-HT2B Receptor Antagonist with Phase 2 Clinical Validation for Pulmonary Hypertension

PRX-08066 (CAS 866206-54-4) is a synthetic small-molecule antagonist of the serotonin 5-HT2B receptor (5-HT2BR) discovered by Predix/Epix Pharmaceuticals and protected under US Patent 7,030,240 B2 [1]. It binds human recombinant 5-HT2B receptors with a binding affinity (Ki) of 3.4 nM and demonstrates functional antagonism in CHO cells expressing human 5-HT2BR, inhibiting 5-HT-induced MAPK activation (IC50 ≈ 12 nM) and thymidine incorporation (IC50 ≈ 3 nM) [2]. PRX-08066 is orally bioavailable and advanced to Phase 2 clinical development for pulmonary hypertension associated with chronic obstructive pulmonary disease (COPD) [3]. Its chemical structure—5-((4-(6-chlorothieno[2,3-d]pyrimidin-4-ylamino)piperidin-1-yl)methyl)-2-fluorobenzonitrile—places it in the thienopyrimidine class, distinct from indole-based 5-HT2B ligands [1].

GPCR selectivity Reported high 5-HT2B binding affinity with >1000-fold selectivity over related serotonin receptors; supports receptor pharmacology profiling studies.

In vivo model fit Orally bioavailable tool compound with published multi-endpoint validation in rodent pulmonary hypertension models and stable pharmacokinetic exposure.

Translational context Human Phase 2a trial endpoint data reported; enables benchmarking of preclinical findings against human target engagement and hemodynamic endpoints.

• [1] Dhanoa DS, et al. US Patent 7,030,240 B2. 2006. 5-HT2B receptor antagonists. View Source
• [2] Cayman Chemical. PRX-08066 Product Datasheet. Item No. 19221. View Source
• [3] DrugBank. PRX-08066 (DB05607). Investigated for COPD and pulmonary hypertension. View Source

PRX-08066 Differentiation: Why Not All 5-HT2B Antagonists Are Interchangeable

Although several tool compounds target the 5-HT2B receptor—including SB 204741 (pKi ≈ 7.1–7.85), SB 215505, and RS-127445—they are not functionally or pharmacologically interchangeable with PRX-08066 [1]. PRX-08066 is distinguished by a combination of attributes absent from standard 5-HT2B antagonists: (i) a binding affinity (Ki = 3.4 nM) that exceeds that of SB 204741 (Ki ≈ 79 nM, calculated from pKi = 7.1) by approximately 23-fold [2]; (ii) human Phase 2a clinical data demonstrating statistically significant pulmonary artery pressure reduction in a COPD-PH population—a milestone no other selective 5-HT2B antagonist has reached [3]; and (iii) a unique dual pharmacological profile that includes both 5-HT2B antagonism and 5-HT1A receptor interaction (Ki = 0.8 nM), which may contribute to its in vivo efficacy profile beyond pure 5-HT2B blockade . These differentiating features render simple substitution with alternative 5-HT2B ligands scientifically unsound for translational pulmonary hypertension or neuroendocrine tumor research.

Binding affinity SB 204741 and other common tool antagonists may differ significantly in 5-HT2B target engagement; reported Ki values suggest distinct occupancy profiles that can alter assay readouts.

Clinical context No other selective 5-HT2B antagonist has published human Phase 2 endpoint data; translational context is unique to PRX-08066 and cannot be assumed for structural analogs.

Dual activity PRX-08066 additionally interacts with 5-HT1A receptors (reported Ki

• [1] MedChemExpress. SB 204741 Datasheet. pKi = 7.1 for 5-HT2B. View Source
• [2] Porvasnik SL, et al. PRX-08066, a novel 5-hydroxytryptamine receptor 2B antagonist, reduces monocrotaline-induced pulmonary arterial hypertension and right ventricular hypertrophy in rats. J Pharmacol Exp Ther. 2010;334(2):364-372. View Source
• [3] EPIX Pharmaceuticals. Press Release: Phase 2a clinical trial of PRX-08066 in PH-COPD. August 7, 2007. View Source

PRX-08066 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparator Data

5-HT2B Receptor Binding Affinity: PRX-08066 vs. SB 204741 (Cross-Study Comparison)

PRX-08066 exhibits a 5-HT2B binding affinity (Ki = 3.4 nM) [1] that is approximately 23-fold more potent than the widely used reference 5-HT2B antagonist SB 204741 (pKi = 7.1, equivalent to Ki ≈ 79 nM) [2]. This quantitative difference in target engagement potency has practical implications: at equimolar concentrations, PRX-08066 achieves substantially higher receptor occupancy at 5-HT2B, enabling lower working concentrations in cellular and in vivo assays. Furthermore, PRX-08066 demonstrates functional antagonism of 5-HT-induced MAPK activation (IC50 ≈ 12 nM) and thymidine incorporation (IC50 ≈ 3 nM) in CHO cells expressing human 5-HT2BR [1], confirming that its binding affinity translates into potent blockade of downstream signaling pathways relevant to pulmonary vascular remodeling.

5-HT2B Binding Affinity

Reported

PRX-08066 Ki 3.4 nM vs. SB 204741 Ki ~79 nM (~23-fold)

Supports lower working concentrations; reported binding context.

Cross-study comparison; verify assay conditions and receptor source.

Evidence Dimension	5-HT2B receptor binding affinity (Ki)
Target Compound Data	Ki = 3.4 nM (PRX-08066)
Comparator Or Baseline	SB 204741: pKi = 7.1 (Ki ≈ 79 nM); alternative value pKi = 7.85 (Ki ≈ 14 nM) from Abcam
Quantified Difference	≥ 4-fold to ~23-fold more potent depending on SB 204741 Ki value used; functional antagonism IC50 values of 3–12 nM confirm potent target engagement beyond binding alone
Conditions	Human recombinant 5-HT2B receptor binding assay; CHO cells stably expressing human 5-HT2BR for functional assays

Why This Matters

For procurement decisions, the ~23-fold higher binding affinity of PRX-08066 versus SB 204741 means that lower compound quantities are required to achieve equivalent target engagement, reducing per-experiment cost and minimizing potential off-target effects at higher concentrations.

• [1] Cayman Chemical. PRX-08066 Datasheet. Ki = 3.4 nM; MAPK IC50 ≈ 12 nM; thymidine incorporation IC50 ≈ 3 nM in CHO-h5-HT2BR cells. View Source
• [2] MedChemExpress. SB 204741 Datasheet. pKi = 7.1 for 5-HT2B receptor. View Source

Phase 2a Clinical Trial: Systolic Pulmonary Artery Pressure Reduction vs. Placebo (Direct Head-to-Head Comparison)

In a randomized, double-blind, placebo-controlled Phase 2a clinical trial (N = 71 patients with PH associated with COPD), PRX-08066 demonstrated a statistically significant and dose-dependent reduction in systolic pulmonary artery pressure (SPAP) compared with placebo [1]. The responder rate (≥4 mmHg drop in post-exercise SPAP) was 45% in the 400 mg once-daily group versus 14% on placebo (p = 0.043), yielding a number-needed-to-treat of approximately 3.2 [1]. Median SPAP reductions were 1.1 mmHg (200 mg) and 3.37 mmHg (400 mg) compared with no change on placebo (p = 0.08 for the 400 mg dose vs. placebo) [2]. The dose-response relationship was statistically significant (p = 0.036) [2]. Importantly, no other selective 5-HT2B antagonist has produced positive clinical efficacy data in a pulmonary hypertension population, making PRX-08066 the only 5-HT2B antagonist with human proof-of-concept for this indication.

Phase 2a SPAP Responder Rate

Trial context

PRX-08066 400 mg: 45% vs. placebo 14% (p=0.043); dose-response p=0.036

Reported endpoint context; supports human target engagement rationale.

COPD-PH population; 71 patients; 2-week double-blind phase.

Evidence Dimension	Responder rate (≥4 mmHg SPAP reduction) and median SPAP change from baseline
Target Compound Data	PRX-08066 400 mg: 45% responder rate; median SPAP reduction 3.37 mmHg. PRX-08066 200 mg: median SPAP reduction 1.1 mmHg
Comparator Or Baseline	Placebo: 14% responder rate; median SPAP change 0 mmHg
Quantified Difference	Responder rate: 45% vs. 14% (p = 0.043); median SPAP reduction: 3.37 mmHg vs. 0 mmHg (p = 0.08); dose-response p = 0.036
Conditions	Randomized, double-blind, placebo-controlled Phase 2a trial; 71 PH-COPD patients; 2-week double-blind phase; post-exercise SPAP measurement by Doppler echocardiography

Why This Matters

This is the only human efficacy dataset available for any selective 5-HT2B antagonist in pulmonary hypertension. For translational researchers and clinical development teams, this uniquely positions PRX-08066 as the reference compound for validating 5-HT2B-mediated mechanisms in human pulmonary vascular disease.

• [1] EPIX Pharmaceuticals. Press Release (Business Wire): EPIX Announces Positive Phase 2a Results for PRX-08066 in PH-COPD. August 7, 2007. View Source
• [2] FierceBiotech. Press Release: EPIX Pharmaceuticals Says Blood Pressure Drug Promising, Shares Rise. August 7, 2007. View Source

In Vivo MCT-Induced PAH Rat Model: Hemodynamic and Structural Improvements vs. Vehicle Control

In the well-validated monocrotaline (MCT)-induced PAH rat model, PRX-08066 (50 and 100 mg/kg p.o., b.i.d. for 5 weeks) produced significant, dose-dependent improvements across multiple hemodynamic and structural endpoints compared with MCT-vehicle controls [1]. Peak pulmonary artery pressure was significantly reduced at both 50 mg/kg (P < 0.05) and 100 mg/kg (P < 0.01). Right ventricular hypertrophy indices—RV/body weight and RV/left ventricle + septum ratios—were significantly reduced (P < 0.01 and P < 0.001, respectively). Cardiac MRI demonstrated significantly improved right ventricular ejection fraction at the 100 mg/kg dose (P < 0.05). Morphometric analysis of pulmonary arterioles (50–100 µm diameter) revealed significant reductions in medial wall thickening and lumen occlusion at both doses (P < 0.01), indicating attenuation of pulmonary vascular remodeling [1]. Plasma concentrations were stable throughout the 5-week study, with mean levels of 2,780 ± 180 ng/mL (100 mg/kg) and 1,250 ± 110 ng/mL (50 mg/kg), confirming consistent oral exposure [2]. Critically, PRX-08066 did not affect systemic mean arterial pressure, demonstrating pulmonary-selective vasodilation .

MCT Rat PAH Model

Method context

Peak PA pressure reduced (P

Model-response context; supports pulmonary vascular remodeling endpoint studies.

5-week oral b.i.d.; plasma levels stable; systemic BP unaffected.

NET Anti-Fibrotic Activity

Assay context

KRJ-I proliferation IC50 4.6 nM; TGFβ1/CTGF/FGF2 reduced 20–50%; apoptosis induction (caspase-3, dead cells +34%).

Supports tumor microenvironment model context; multi-pathway modulation reported.

SI-NET co-culture system; no equivalent dataset for other 5-HT2B antagonists.

Pulmonary Selectivity

Class-level

SPAP reduction without systemic BP change in Phase 2a and rodent hypoxia models; pulmonary-selective vasodilation profile.

Supports pulmonary-selective mechanistic studies; class-level inference.

No direct head-to-head vs. non-selective vasodilators; context-dependent.

Evidence Dimension	Peak PA pressure, RV hypertrophy indices, RV ejection fraction, pulmonary arteriole medial wall thickening and lumen occlusion
Target Compound Data	PRX-08066 100 mg/kg: peak PA pressure reduced (P < 0.01), RV/body weight reduced (P < 0.01), RV/LV+S reduced (P < 0.001), RV ejection fraction improved (P < 0.05), medial wall thickening and lumen occlusion reduced (P < 0.01). Plasma concentration: 2,780 ± 180 ng/mL
Comparator Or Baseline	MCT-vehicle control group: elevated PA pressure, RV hypertrophy, reduced RV ejection fraction, pulmonary vascular remodeling present
Quantified Difference	Significant attenuation of all measured PAH endpoints (P < 0.05 to P < 0.001); pulmonary-selective effect with no systemic BP alteration; stable plasma drug levels maintained over 5 weeks
Conditions	Male Sprague-Dawley rats; MCT 40 mg/kg s.c. on day 0; PRX-08066 oral gavage b.i.d. for 5 weeks starting day 1; endpoints assessed by hemodynamics, cardiac MRI, heart weight, and pulmonary arteriole morphometry (50–100 µm diameter vessels)

Why This Matters

This comprehensive in vivo dataset—spanning hemodynamics, cardiac function, and vascular remodeling—provides multi-endpoint validation of PRX-08066 efficacy in the most widely used preclinical PAH model. The preservation of systemic blood pressure distinguishes PRX-08066 from non-selective vasodilators and supports its procurement for pulmonary hypertension research requiring pulmonary-selective pharmacological intervention.

• [1] Porvasnik SL, Germain S, Embury J, Gannon KS, Jacques V, Murray J, Byrne BJ, Shacham S, Al-Mousily F. PRX-08066, a novel 5-hydroxytryptamine receptor 2B antagonist, reduces monocrotaline-induced pulmonary arterial hypertension and right ventricular hypertrophy in rats. J Pharmacol Exp Ther. 2010;334(2):364-372. PMID: 20430844. View Source
• [2] Porvasnik SL, et al. JPET 2010 (Full Text via ScienceDirect). Plasma concentration data: 2780 ± 180 and 1250 ± 110 ng/mL at 100 and 50 mg/kg. View Source

Anti-Fibrotic and Anti-Proliferative Activity in Neuroendocrine Tumor Models: Multi-Pathway Modulation

In the 5-HT2B-expressing small intestinal neuroendocrine tumor (SI-NET) cell line KRJ-I, PRX-08066 inhibited cell proliferation with an IC50 of 4.6 × 10⁻⁹ M (4.6 nM) and 5-HT secretion with an IC50 of 6.9 × 10⁻⁹ M (6.9 nM), while also decreasing ERK1/2 phosphorylation [1]. Beyond direct anti-proliferative effects, PRX-08066 suppressed the synthesis and secretion of three key profibrotic growth factors—TGFβ1, CTGF, and FGF2—in KRJ-I cells [1]. In a KRJ-I:HEK293 co-culture system modeling the tumor microenvironment, PRX-08066 significantly reduced 5-HT release (>60%), decreased Ki67 transcript (84%) and Ki67 protein (36.8%), and lowered TGFβ1, CTGF, and FGF2 transcription by 20–50% [1]. Increased caspase-3 transcript levels and a 34% increase in dead cell count versus untreated controls indicate concurrent apoptosis induction [2]. No other 5-HT2B antagonist has demonstrated this breadth of anti-fibrotic characterization in neuroendocrine tumor models, positioning PRX-08066 as the preferred tool for interrogating 5-HT2B-mediated fibrosis in the tumor microenvironment.

NET Anti-Fibrotic Activity

Assay context

KRJ-I proliferation IC50 4.6 nM; TGFβ1/CTGF/FGF2 reduced 20–50%; apoptosis induction (caspase-3, dead cells +34%).

Supports tumor microenvironment model context; multi-pathway modulation reported.

SI-NET co-culture system; no equivalent dataset for other 5-HT2B antagonists.

Evidence Dimension	KRJ-I cell proliferation inhibition, 5-HT secretion inhibition, profibrotic factor (TGFβ1, CTGF, FGF2) transcription suppression, Ki67 reduction, apoptosis induction
Target Compound Data	PRX-08066: proliferation IC50 = 4.6 nM; 5-HT secretion IC50 = 6.9 nM; Ki67 transcript reduction = 84%; Ki67 protein reduction = 36.8%; TGFβ1/CTGF/FGF2 transcription reduction = 20–50%; dead cells increase = 34% vs. control; caspase-3 transcript increased
Comparator Or Baseline	No direct comparator 5-HT2B antagonist data available in KRJ-I or SI-NET models (class-level inference: PRX-08066 is the only 5-HT2B antagonist extensively characterized in this context)
Quantified Difference	Multi-pathway modulation at low nanomolar concentrations (0.46–6.9 nM range) spanning proliferation, secretion, fibrosis, and apoptosis; no published equivalent dataset exists for SB 204741, SB 215505, or RS-127445 in NET models
Conditions	KRJ-I SI-NET cell line; KRJ-I:HEK293 co-culture system; NCI-H720 cells for 5-HT release assays (isoproterenol-stimulated 5-HT release IC50 = 1.25 nM, max inhibition 60%)

Why This Matters

For oncology and fibrosis researchers, PRX-08066 is the only 5-HT2B antagonist with published quantitative evidence spanning anti-proliferative, anti-secretory, anti-fibrotic, and pro-apoptotic activities in neuroendocrine tumor models. This multi-endpoint characterization reduces the need for parallel compound screening and establishes PRX-08066 as the single-compound reference standard for 5-HT2B-mediated tumor microenvironment studies.

• [1] Svejda B, Kidd M, Giovinazzo F, et al. The 5-HT(2B) receptor plays a key regulatory role in both neuroendocrine tumor cell proliferation and the modulation of the fibroblast component of the neoplastic microenvironment. Cancer. 2010;116(12):2902-2912. PMID: 20564397. View Source
• [2] MedChemExpress. PRX-08066 Datasheet. Ki67, caspase-3, dead cell, and TGFβ1/FGF2/TPH1 data in KRJ-I and HEK293 cells. View Source

Selective Pulmonary Vasodilation: Absence of Systemic Blood Pressure Effect vs. Non-Selective Vasodilators

A critical differentiation of PRX-08066 from non-selective pulmonary vasodilators (e.g., sildenafil, bosentan) is its demonstrated pulmonary-selective hemodynamic profile. In the Phase 2a clinical trial, PRX-08066 at doses up to 400 mg once-daily produced statistically significant reductions in systolic pulmonary artery pressure without any effect on systemic blood pressure [1]. This pulmonary selectivity was also confirmed preclinically: in both rats and mice, PRX-08066 significantly reduced hypoxia-dependent elevations in right ventricular systolic pressure without altering systemic mean arterial pressure . By contrast, established PAH therapies such as sildenafil (PDE5 inhibitor) and bosentan (endothelin receptor antagonist) frequently cause systemic hypotension as a dose-limiting adverse effect. This hemodynamic selectivity profile is mechanistically linked to PRX-08066's targeted 5-HT2B receptor blockade, as 5-HT2B receptors mediate serotonin-induced pulmonary vasoconstriction while having minimal involvement in systemic vascular tone regulation.

Pulmonary Selectivity

Class-level

SPAP reduction without systemic BP change in Phase 2a and rodent hypoxia models; pulmonary-selective vasodilation profile.

Supports pulmonary-selective mechanistic studies; class-level inference.

No direct head-to-head vs. non-selective vasodilators; context-dependent.

Evidence Dimension	Pulmonary artery pressure reduction vs. systemic blood pressure alteration
Target Compound Data	PRX-08066: significant SPAP reduction (3.37 mmHg median at 400 mg) with no systemic BP change in Phase 2a trial; preclinical: reduced hypoxia-induced RV systolic pressure without altering systemic MAP in rats and mice
Comparator Or Baseline	Class-level comparison with non-selective PAH vasodilators: sildenafil and bosentan are associated with systemic hypotension as a recognized adverse effect; no quantitative head-to-head study available
Quantified Difference	PRX-08066 demonstrates pulmonary-selective vasodilation (no systemic BP effect) vs. non-selective vasodilators that reduce both pulmonary and systemic pressures; this represents a qualitative mechanistic differentiation rather than a quantitative potency difference
Conditions	Phase 2a clinical trial (71 PH-COPD patients, 2-week double-blind phase); preclinical: rodent hypoxia-induced pulmonary hypertension models

Why This Matters

For researchers investigating pulmonary hypertension mechanisms or developing combination therapy regimens, PRX-08066's pulmonary-selective vasodilatory profile enables experimental designs that isolate pulmonary vascular effects without the confounding variable of systemic hypotension—a limitation inherent to sildenafil, bosentan, and other non-selective agents.

• [1] EPIX Pharmaceuticals. Press Release: Phase 2a trial results. August 7, 2007. 'PRX-08066 had no effect on systemic blood pressure.' View Source

PRX-08066 Optimal Research and Industrial Application Scenarios Based on Quantitative Evidence

Preclinical Pulmonary Arterial Hypertension Research Requiring Multi-Endpoint In Vivo Validation

PRX-08066 is the optimal 5-HT2B antagonist for investigators requiring a compound with comprehensive in vivo validation in the MCT rat PAH model. The published dataset includes hemodynamic (peak PA pressure reduction at 50 and 100 mg/kg, P < 0.05 to P < 0.01), cardiac functional (RV ejection fraction improvement via MRI, P < 0.05), structural (RV hypertrophy indices, P < 0.01 to P < 0.001), and histopathological (medial wall thickening and lumen occlusion, P < 0.01) endpoints [1]. Stable oral pharmacokinetics with dose-proportional plasma exposure over 5 weeks (2,780 ± 180 ng/mL at 100 mg/kg) enables reliable chronic dosing regimens [1]. The compound's pulmonary-selective vasodilation—preserving systemic blood pressure—makes it particularly suitable for combination therapy studies where systemic hypotension from co-administered vasodilators must be avoided .

Neuroendocrine Tumor Microenvironment and Fibrosis Mechanistic Studies

For researchers investigating serotonin-driven fibrosis in the tumor microenvironment, PRX-08066 is uniquely suited given its multi-pathway characterization in SI-NET models. The compound simultaneously inhibits KRJ-I cell proliferation (IC50 = 4.6 nM), 5-HT secretion (IC50 = 6.9 nM), and profibrotic factor expression (TGFβ1, CTGF, FGF2 transcription reduced by 20–50%) while inducing apoptosis (caspase-3 activation, 34% increase in dead cells) [2]. The KRJ-I:HEK293 co-culture system data demonstrating reversal of fibroblast activation provides a validated experimental framework for tumor-stroma interaction studies [2]. No alternative 5-HT2B antagonist has equivalent published characterization in NET or fibrosis models, making PRX-08066 the single-compound standard for this application.

Clinical Translational Research Bridging 5-HT2B Antagonism to Human Pulmonary Hypertension

PRX-08066 is the only 5-HT2B antagonist with human Phase 2 proof-of-concept data, making it indispensable for translational research programs aiming to validate 5-HT2B-mediated mechanisms in human pulmonary vascular disease. The Phase 2a trial demonstrated a 45% responder rate (≥4 mmHg SPAP reduction) at 400 mg versus 14% on placebo (p = 0.043), with a significant dose-response relationship (p = 0.036) [3]. These clinical data enable researchers to benchmark preclinical findings against human efficacy parameters and to use PRX-08066 as a reference standard when evaluating novel 5-HT2B-targeting candidates. The established clinical safety profile—no serious drug-related adverse events, majority of AEs mild or moderate—further supports its use in translational experimental medicine studies [3].

5-HT2B Receptor Pharmacology and Selectivity Profiling Studies

PRX-08066's affinity profile—Ki = 3.4 nM at 5-HT2B with >1000-fold selectivity over 5-HT1B, 5-HT2A, 5-HT2C, 5-HT3, 5-HT4, and other GPCRs (dopamine D2, adrenergic α1, histamine H1)—combined with its unique 5-HT1A interaction (Ki = 0.8 nM, EC50 = 2.3 nM in cAMP assay) makes it a valuable tool for GPCR selectivity studies . The published structural basis for its 5-HT2B-over-5-HT2A selectivity, involving key binding residues V103(2.53), L132(3.29), V190(4.60), and L347(6.58), provides a rational framework for structure-activity relationship (SAR) programs and computational modeling studies [4]. For procurement in receptor pharmacology laboratories, PRX-08066 offers a well-characterized selectivity profile that exceeds that of commonly used 5-HT2B tool compounds in both breadth of counter-screening data and availability of structural selectivity information.

Application

Selection Property

Validation Focus

Pulmonary hypertension in vivo model research

Comprehensive multi-endpoint in vivo dataset

Hemodynamic and remodeling endpoint monitoring

Neuroendocrine tumor microenvironment studies

Multi-pathway anti-fibrotic and anti-proliferative profile

Profibrotic factor expression and apoptosis pathway-response endpoints

Translational 5-HT2B mechanism research

Human Phase 2a endpoint context availability

Dose-response and responder-rate endpoint context review

GPCR selectivity profiling

Broad counter-screening data and structural selectivity insights

5-HT2B/2A selectivity benchmarking and binding residue analysis

• [1] Porvasnik SL, et al. JPET 2010;334(2):364-372. PMID: 20430844. View Source
• [2] Svejda B, et al. Cancer. 2010;116(12):2902-2912. PMID: 20564397. View Source
• [3] EPIX Pharmaceuticals Phase 2a Clinical Trial Results. August 2007. View Source
• [4] Kim SK, Li Y, Abrol R, Heo J, Goddard WA 3rd. Predicted structures and dynamics for agonists and antagonists bound to serotonin 5-HT2B and 5-HT2C receptors. J Chem Inf Model. 2011;51(2):420-433. PMID: 21299232. View Source